N-(2-{[2,3'-bithiophene]-5-yl}ethyl)thiophene-2-carboxamide

• IUPAC Name: N-[2-(5-thiophen-3-ylthiophen-2-yl)ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H13NOS3/c17-15(14-2-1-8-19-14)16-7-5-12-3-4-13(20-12)11-6-9-18-10-11/h1-4,6,8-10H,5,7H2,(H,16,17)
• InChI Key: PBLFTYWXABHUKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)NCCC2=CC=C(S2)C3=CSC=C3
• Molecular Formula: C15H13NOS3
• Molecular Weight: 319.5 g/mol

Description

Thiophene-2-carboxamide is a five-membered aromatic ring system with one sulfur atom. It’s an essential heterocyclic compound with a variety of properties and applications. Bithiophene is a type of thiophene-based compound that has been used in organic electronics due to its high resonance energy, more electrophilic reactivity than benzene, high π-electron density, planar structure, and the presence of vacant d-orbital.

Synthesis Analysis

Thiophene derivatives can be synthesized through various methods, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis. These methods involve condensation reactions between sulfur, an α-methylene carbonyl compound, and an α-cyano ester.

Molecular Structure Analysis

The molecular structure of thiophene-2-carboxamide involves a five-membered ring made up of one sulfur atom. The fused aromatic structures provide strong inter-chain interaction which can result in high charge mobility.

Chemical Reactions Analysis

Thiophene-based compounds, including bithiophene, have been used in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs).

Physical And Chemical Properties Analysis

Thiophene-based compounds generally have high resonance energy, more electrophilic reactivity than benzene, high π-electron density, and a planar structure.

Mechanism of Action

Target of Action

N-(2-{[2,3’-bithiophene]-5-yl}ethyl)thiophene-2-carboxamide is a thiophene-based compound . Thiophene derivatives are known to exhibit a variety of biological effects and are utilized in medicinal chemistry . They have been found to exhibit many pharmacological properties such as anticancer , anti-inflammatory , antimicrobial , antihypertensive , and anti-atherosclerotic properties . .

Mode of Action

It is known that all metal ions are octahedrally coordinated through oxygen atoms of the thiophene-2-carboxamide ligand . The three complexes show intramolecular hydrogen-bonding between adjacent thiophene-2-carboxamide ligands and interionic bonding to perchlorate ions .

Biochemical Pathways

Thiophene derivatives are known to play a significant role in biochemical fields . They have high resonance energy, more electrophilic reactivity than benzene, high π-electron density, and a planar structure .

Result of Action

Thiophene derivatives are known to exhibit a variety of biological effects .

Advantages and Limitations for Lab Experiments

N-2-Ethyl-2,3'-bithiophene-5-carboxamide is a useful compound for laboratory experiments due to its low cost and ease of synthesis. The compound is also relatively stable, making it suitable for long-term storage. However, the compound is sensitive to light and air, so it should be stored in a dark and airtight container.

Future Directions

N-2-Ethyl-2,3'-bithiophene-5-carboxamide has a wide range of potential applications in scientific research. In the future, the compound could be used to synthesize new thiophene derivatives with novel biological activities. In addition, the compound could be studied for its potential to modulate the activity of enzymes involved in drug metabolism. Finally, the compound could be used as a building block for the synthesis of organic light-emitting diodes (OLEDs).

Synthesis Methods

N-2-Ethyl-2,3'-bithiophene-5-carboxamide is synthesized through a simple one-step reaction of thiophene-2-carboxylic acid with ethyl bromide in the presence of a base such as sodium hydroxide. The reaction is carried out in a solvent such as toluene at room temperature. The reaction yields the desired product in high yield.

Scientific Research Applications

N-2-Ethyl-2,3'-bithiophene-5-carboxamide has been used in a variety of scientific research applications. It has been used as a building block for the synthesis of other thiophene derivatives, such as thiophene-3-carboxylic acid and thiophene-2-carboxylic acid. In addition, it has been used as a ligand in coordination chemistry and as a component of organic light-emitting diodes (OLEDs). N-2-Ethyl-2,3'-bithiophene-5-carboxamide has also been used in the study of the electrochemical properties of thiophene-based polymers.

Safety and Hazards

The safety and hazards of a specific compound depend on its structure and properties. For thiophene-2-carboxamide, it’s classified as Acute Tox. 3 Oral - Eye Irrit. 2 - Skin Sens. 1.